3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid
Overview
Description
“3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid” is a chemical compound that contains a tert-butyloxycarbonyl (Boc) protecting group . The Boc group is a protecting group used in organic synthesis, particularly for amines . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .
Synthesis Analysis
The synthesis of Boc-protected amino acid ionic liquids (Boc-AAILs), which includes “3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid”, involves the neutralization of [emim][OH] with commercially available Boc-protected amino acids . The resulting Boc-AAILs are used as starting materials in dipeptide synthesis with commonly used coupling reagents .
Chemical Reactions Analysis
The Boc-AAILs, including “3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid”, have been used in dipeptide synthesis . The distinctive coupling reagent N,N0-diethylene-N00-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base, giving the dipeptides in satisfactory yields in 15 minutes .
Scientific Research Applications
Application 1: Dipeptide Synthesis
- Methods of Application : A series of room-temperature ionic liquids derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs) were prepared. These protected AAILs were used as the starting materials in dipeptide synthesis with commonly used coupling reagents .
- Results or Outcomes : The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without addition of base, giving the dipeptides in satisfactory yields in 15 min .
Application 2: Deprotection of Boc Amino Acids and Peptides
- Summary of the Application : This compound is used in the deprotection of Boc amino acids and peptides at high temperatures using a thermally stable Ionic Liquid .
- Methods of Application : The method for high temperature Boc deprotection of amino acid and peptides in a phosphonium ionic liquid is described. The ionic liquid had low viscosity, high thermal stability and demonstrated catalytic effect .
Application 4: Protection of Amines
- Summary of the Application : This compound is used in the protection of amines. The tert-butyloxycarbonyl (Boc) group is one of the most commonly used protective groups for amines .
Application 5: Preparation of Non-standard Protected Amino Acid Derivatives
- Summary of the Application : This compound is used in the preparation of non-standard protected amino acid derivatives that find application in peptide chemical synthesis and protein modification .
- Methods of Application : The specific methods of application in the preparation of non-standard protected amino acid derivatives are not detailed in the source .
- Results or Outcomes : The outcomes of this application are not detailed in the source . However, the use of this compound generally results in the successful synthesis of the desired non-standard protected amino acid derivatives.
Application 6: Dual Protection of Amino Functions
- Summary of the Application : This compound is used in the dual protection of amino functions . The tert-butyloxycarbonyl (Boc) group is one of the most commonly used protective groups for amines .
- Methods of Application : The specific methods of application in the dual protection of amino functions are not detailed in the source . However, typically, the Boc group is added to the amine to protect it during reactions, and then removed afterwards.
- Results or Outcomes : The outcomes of this application are not detailed in the source . However, the use of Boc groups in the dual protection of amines generally results in the successful protection and deprotection of the amine, allowing for its use in further reactions.
Safety And Hazards
Future Directions
Future directions for the use of Boc-protected amino acids, including “3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid”, involve their use in peptide synthesis . The use of Boc-protected amino acids can be advantageous in several cases, such as the synthesis of hydrophobic peptides and peptides containing ester and thioester moieties .
properties
IUPAC Name |
5-methyl-3-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO4/c1-8(2)6-9(7-10(14)15)13-11(16)17-12(3,4)5/h8-9H,6-7H2,1-5H3,(H,13,16)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRVAMBSTOWHUMM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CC(=O)O)NC(=O)OC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10402793 |
Source
|
| Record name | 3-[(tert-Butoxycarbonyl)amino]-5-methylhexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10402793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-((tert-Butoxycarbonyl)amino)-5-methylhexanoic acid | |
CAS RN |
138165-75-0 |
Source
|
| Record name | 3-[(tert-Butoxycarbonyl)amino]-5-methylhexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10402793 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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